Cas no 143392-25-0 (4-(2-Hydroxypropan-2-yl)furan-2(5H)-one)

• Product Name: 4-(2-Hydroxypropan-2-yl)furan-2(5H)-one
• CAS No: 143392-25-0
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• CID: 2776091
• Update Time: 2023-08-07

4-(2-Hydroxypropan-2-yl)furan-2(5H)-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-Hydroxypropan-2-yl)furan-2(5H)-one
• 2(5H)-Furanone, 4-(1-hydroxy-1-methylethyl)-

• Inchi： 1S/C7H10O3/c1-7(2,9)5-3-6(8)10-4-5/h3,9H,4H2,1-2H3
• InChI Key： UKLBJYXOOPUVBD-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1=CC(=O)OC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 191
• XLogP3: -0.5
• Topological Polar Surface Area: 46.5